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Introduction

HTS01037 is a small molecule inhibitor of fatty acid binding proteins (FABPs), demonstrating a
competitive antagonism of protein-protein interactions mediated by the adipocyte fatty acid-
binding protein (AFABP/aP2), also known as FABP4.[1][2] It serves as a valuable
pharmacological tool for investigating the roles of FABPs in various physiological and
pathological processes, including metabolic diseases and inflammation.[2][3] HTS01037 has
been shown to inhibit lipolysis in adipocytes and reduce lipopolysaccharide (LPS)-stimulated
inflammation in macrophages.[1][2][4]

Physicochemical Properties and Solubility

Proper dissolution of HTS01037 is critical for accurate and reproducible experimental results.
The following tables summarize the binding affinities and recommended solvent formulations
for preparing HTS01037 solutions.
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Table 1: Binding Affinity of HTS01037 for Fatty Acid Binding Proteins (FABPS)

FABP Isoform Apparent Inhibition Constant (Ki)
AFABP/aP2 (FABP4) 0.67 £0.18 uM

FABP5 3.4 uM

FABP3 9.1 pM

Data compiled from Hertzel et al., 2009 and Furuhashi et al., 2011.[2][4]

Table 2: Solubility and Preparation of HTS01037 for In Vitro and In Vivo Experiments
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Application Solvents Concentration Preparation Notes

Store at -20°C.

Further dilute with
In Vitro Stock Solution  DMSO 10 mM appropriate cell

culture medium for

working solutions.

This results in a
suspended solution.

10% DMSO. 40% Ultrasonic treatment is
() , 0

In Vivo Formulation 1 PEG300, 5% Tween- 2.5 mg/mL (7.41 mM)
80, 45% Saline

needed to aid
dissolution. Suitable
for oral and
intraperitoneal

injection.[1]

This results in a
suspended solution.
Ultrasonic treatment is

10% DMSO, 90% )
needed to aid

In Vivo Formulation 2 (20% SBE-B-CD in 2.5 mg/mL (7.41 mM) ) ) )
] dissolution. Suitable
Saline)
for oral and
intraperitoneal
injection.[1]
) ] 10% DMSO, 90% >2.5mg/mL (7.41 This results in a clear
In Vivo Formulation 3 ] .
Corn QOil mM) solution.[1]

Note: If precipitation or phase separation occurs during preparation, gentle heating and/or
sonication can be used to facilitate dissolution.[1]

Mechanism of Action

HTS01037 functions as a high-affinity ligand for AFABP/aP2, binding within the lipid-binding
cavity in a manner structurally similar to a long-chain fatty acid.[2] This binding competitively
antagonizes the protein-protein interactions mediated by AFABP/aP2.[1][2] A key interaction
disrupted by HTS01037 is that between AFABP/aP2 and hormone-sensitive lipase (HSL).[2] It
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is important to note that HTS01037 does not activate the peroxisome proliferator-activated
receptor gamma (PPARY).[1][2] In microglial cells, treatment with HTS01037 has been shown
to attenuate inducible nitric oxide synthase (iNOS) expression, which suggests a reduction in
NFkB signaling.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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